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The deposition of proteins into amyloid fibrils is a hallmark of numerous debilitating human
disorders, including many neurodegenerative diseases[1]. The core of these fibrils is
characterized by a cross-f3 sheet architecture, where (3-strands run perpendicular to the fibril
axis[2]. Short peptide sequences often serve as the minimal building blocks capable of self-
assembly into these complex structures. The dipeptide motif Phe-Gly (FG) is of particular
interest, as repeats of FG and related sequences, such as Phe-Gly-Phe-Gly (FGFG), have
been identified as key drivers in the fibrillization of larger proteins like the Transactive response
DNA-binding Protein of 43 kDa (TDP-43)[3][4].

Determining the high-resolution structure of these fibrils is paramount for understanding the
molecular basis of their formation, stability, and potential as therapeutic targets. Cryo-electron
microscopy (cryo-EM) has become the primary tool for this purpose, as it allows for the
structural determination of amyloid polymorphs directly from patient-derived or in-vitro samples,
bypassing the need for crystallization[5][6].

This guide provides a comprehensive set of protocols and expert insights for the structural
analysis of FGFG fibrils using cryo-EM. It is designed for researchers, scientists, and drug
development professionals, offering a detailed workflow from fibril preparation to 3D
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reconstruction. We emphasize the causality behind experimental choices to empower users to
adapt and optimize these protocols for their specific research needs.

Part 1: In Vitro Fibril Formation and Validation

The foundation of any successful structural study is a robust and reproducible sample. For
FGFG fibrils, this involves inducing controlled aggregation and validating the resulting
morphology. The protocol must be self-validating, incorporating quality control checkpoints
before committing to the resource-intensive cryo-EM process.

Protocol 1.1: FGFG Fibril Aggregation

The goal is to promote the self-assembly of FGFG peptides into elongated, well-ordered fibrils
suitable for imaging. This typically involves dissolving the peptide and providing conditions that
favor the cross-f3 conformation.

Materials:

Lyophilized FGFG peptide (high purity, >95%)

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4, filtered

Microcentrifuge tubes

Incubator/shaker

Methodology:

o Peptide Solubilization: Carefully weigh the lyophilized FGFG peptide. Dissolve it in 100%
DMSO to create a concentrated stock solution (e.g., 10 mM). DMSO helps to break any pre-
existing small aggregates and ensures a monomeric starting state.

e Initiation of Aggregation: Dilute the DMSO stock solution into pre-warmed PBS (pH 7.4) to a
final peptide concentration of 100-500 uM. The final DMSO concentration should be kept low
(<5% v/v) to minimize its interference with fibrillization.
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 Incubation: Incubate the solution at 37°C with gentle agitation (e.g., 200-300 rpm on an
orbital shaker) for 24-72 hours. Agitation provides the energy needed to overcome the initial
nucleation barrier.

e Monitoring: The aggregation process can be monitored over time by taking small aliquots for
analysis as described below.

Protocol 1.2: Validation of Fibril Formation

It is critical to confirm the presence and morphology of fibrils before proceeding to vitrification.

A. Thioflavin T (ThT) Fluorescence Assay: ThT is a dye that exhibits enhanced fluorescence
upon binding to the cross- structure of amyloid fibrils.

e Prepare a 25 uM ThT solution in PBS.
 In a 96-well plate, mix 10 pL of your fibril sample with 190 pL of the ThT solution.

o Measure fluorescence with excitation at ~440 nm and emission at ~485 nm. A significant
increase in fluorescence compared to a monomeric FGFG control indicates the presence of
amyloid structures.

B. Negative Stain Transmission Electron Microscopy (TEM): This provides direct visualization
of fibril morphology.[7][8]

Apply 3-5 pL of the fibril solution to a glow-discharged, carbon-coated TEM grid for 60
seconds.

» Blot away excess sample with filter paper.

e Wash the grid by touching it to a drop of deionized water.

 Stain the grid by applying 3-5 pL of 2% (w/v) uranyl acetate for 30-60 seconds.

» Blot away excess stain and allow the grid to air dry completely.

e Image the grid on a TEM (e.qg., at 80-120 kV) to confirm the presence of long, unbranched
fibrils.
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Parameter Recommended Value Rationale & Key Insights

Impurities can interfere with

the aggregation kinetics and

Peptide Purity >95% o
lead to heterogeneous fibril
populations.

Ensures that aggregation
Monomeric (dissolved in proceeds from a defined

Starting State ) o )
DMSO) starting point, improving

reproducibility.

Concentration-dependent;
higher concentrations can
accelerate aggregation but
Final Concentration 100-500 uM may also lead to amorphous
aggregates or dense fibril
networks that are difficult to

image.

Provides mechanical energy to

promote fibril nucleation and
Agitation 200-300 rpm elongation. Lack of agitation

may result in very slow or no

fibril formation.

ThT provides quantitative
evidence of amyloid formation,
o ThT Assay & Negative Stain while negative stain TEM gives
Validation ) o ]
TEM crucial qualitative information
on fibril morphology and

sample homogeneity.[7]

Part 2: Cryo-EM Grid Preparation (Vitrification)

The goal of vitrification is to embed the fibrils in a thin layer of non-crystalline (vitreous) ice,
preserving their native hydrated structure for imaging. This is often the most challenging step in
the workflow for amyloid fibrils.[9][10]
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The Causality Behind Vitrification Choices

Amyloid fibrils present unique challenges during grid preparation. They are prone to adhering to
the air-water interface, which can cause preferential orientation and even denaturation.
Furthermore, achieving a uniform distribution of individual, untangled fibrils in thin ice is crucial
for high-resolution imaging. The choice of grid type, glow-discharge parameters, and blotting
conditions are all aimed at mitigating these issues.

Protocol 2.1: Plunge-Freezing FGFG Fibrils

This protocol is designed for an automated vitrification device, such as a Vitrobot Mark 1V.[11]
[12]

Materials:

FGFG fibril solution (from Part 1)

Holey carbon-coated grids (e.g., C-flat™ 1.2/1.3 or Quantifoil® R1.2/1.3)

Glow-discharge unit

Vitrobot Mark 1V or similar plunge-freezing apparatus

Liquid ethane and liquid nitrogen
Methodology:

e Glow Discharge: Glow-discharge the holey carbon grids for 30-60 seconds (e.g., 15-40 mA).
This process renders the carbon surface hydrophilic, promoting sample spreading and
preventing fibrils from sticking to the carbon.

e Prepare Vitrobot: Set the Vitrobot chamber to a controlled temperature (e.g., 10-15°C) and
100% humidity to minimize sample evaporation.

o Sample Application: Apply 3 pL of the fibril solution to the glow-discharged side of the grid
inside the Vitrobot chamber.
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 Blotting: Blot the grid to remove excess liquid. This is a critical optimization step. A typical
starting point is a blot time of 2-4 seconds with a blot force of O to -5. The goal is to create a

very thin film of the sample across the grid holes.

e Plunge-Freezing: Immediately after blotting, the grid is plunged into liquid ethane cooled by
liquid nitrogen. This rapid freezing vitrifies the water, preventing the formation of ice crystals
that would destroy the fibril structure.[13][14]

o Storage: Transfer the vitrified grid to a grid box under liquid nitrogen for storage and

subsequent imaging.
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Parameter

Recommended Range

Rationale & Key Insights

Grid Type

C-flat™ or Quantifoil® 1.2/1.3

Small holes help support the
thin ice layer. The choice of

copper or gold grids depends
on the desired stability during

imaging.

Glow Discharge

30-60 s, 15-40 mA

Creates a hydrophilic surface
essential for even sample

distribution. Parameters must
be optimized for your specific

unit.

Sample Concentration

1-5 uM (Diluted)

The concentration used for
aggregation is often too high
for grid preparation. Dilute the
sample to ensure fibrils are

well-separated on the grid.

Blot Time

2-4 seconds

A shorter blot time generally
results in thicker ice, while a
longer time leads to thinner
ice. This is the most critical

parameter to optimize.

Blot Force

0to-5

A gentle blot force is usually
preferred for delicate fibril
samples to avoid disrupting

their structure.

Humidity

100%

Minimizes sample evaporation
during the time between
sample application and
plunging, which is crucial for

reproducibility.

Part 3: Cryo-EM Data Acquisition Strategy
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Modern cryo-electron microscopes equipped with direct electron detectors allow for the
collection of high-resolution data from radiation-sensitive samples like proteins.[10]

Workflow for Cryo-EM Data Collection
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Caption: Detailed Image Processing and Helical Reconstruction Pipeline.
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Protocol 4.1: Helical Reconstruction in RELION

This provides a conceptual overview of the steps involved. For detailed commands and
tutorials, users should consult the official RELION documentation. [15]

e Preprocessing:

o Motion Correction: Use a program like MotionCor2 or RELION's own implementation to
align the frames of each movie, correcting for sample drift and beam-induced motion. [11]
* CTF Estimation: Use software like CTFFIND4 or Gctf to estimate the CTF for each
motion-corrected micrograph. [16]2. Fibril Picking and Extraction:

o Manually or automatically pick the coordinates of the fibrils in the micrographs.

o Use the relion_helix_toolbox to extract segments from the fibrils into a particle stack. It is
crucial to use overlapping segments (e.g., 90% overlap) to maximize the signal.

o 2D Classification: Perform 2D classification on the extracted segments. This helps to remove
bad particles and provides a first look at the fibril's cross-section and crossover distance.
[9]4. 3D Reconstruction:

o Initial Model: Generate an initial 3D model (ab initio) from the 2D class averages.

o 3D Classification: If multiple fibril polymorphs are present, use 3D classification to sort the
segments into structurally homogeneous groups. [5] * Helical Auto-Refinement: This is the
core of the process. The program refines the alignment of each segment against the 3D
reference while simultaneously optimizing the helical twist and rise parameters. This step
is often iterated until the resolution converges. [15]5. Post-processing: Apply a B-factor for
map sharpening and calculate the Fourier Shell Correlation (FSC) curve to get a final,

global resolution estimate.

o Model Building: Use software like Coot and Phenix to build an atomic model of the FGFG

peptide into the refined cryo-EM density map. [2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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